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Compound of Interest

Compound Name: N-(N-OCTYL)-N-PENTYLAMINE

CAS No.: 6835-13-8

Cat. No.: B1603674

Get Quote

The Role of N-(N-Octyl)-N-Pentylamine in
Bioavailability and Stability[1]
Executive Summary
In the development of Emulsifiable Concentrates (EC) and Soluble Liquids (SL), formulation

chemists often struggle with the "Goldilocks" problem of hydrophobicity. Symmetric amines

(e.g., Di-n-octylamine) often crystallize at low temperatures, destabilizing formulations, while

shorter chains (e.g., Di-n-pentylamine) lack the lipophilicity required for effective cuticular

penetration.[1]

N-(N-Octyl)-N-pentylamine (C13H29N) represents a strategic "asymmetric bridge."[1] By

combining a medium-chain pentyl group (C5) with a lipophilic octyl group (C8), this molecule

offers a unique Hydrophilic-Lipophilic Balance (HLB) and disrupted crystalline packing.[1] This

guide details the synthesis, characterization, and application of N-(N-Octyl)-N-pentylamine as

a critical intermediate for high-performance adjuvants and drift-control agents.[1]

Chemical Profile & Strategic Advantage[1]
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Compound: N-(N-Octyl)-N-pentylamine (Secondary Amine) CAS: 6835-13-8 (Generic/Isomer

variable) / 18695-36-0 (Specific) Molecular Weight: 199.38 g/mol [1]

The "Frustrated Packing" Mechanism
Unlike symmetric dialkylamines, the C5/C8 chain mismatch prevents efficient lattice formation.

This results in:

Depressed Melting Point: Remains liquid at lower temperatures compared to Dioctylamine,

crucial for cold-storage stability of agrochemicals.[1]

Tunable Solvency: The C5 tail provides compatibility with polar organic solvents, while the

C8 tail anchors into the waxy leaf cuticle.

Property
Di-n-Pentylamine
(C5/C5)

Di-n-Octylamine
(C8/C8)

N-Octyl-N-

Pentylamine (C8/C5)

Lipophilicity (LogP) ~3.0 ~6.5
~4.8 (Optimal for

Systemicity)

Physical State (20°C) Liquid Solid/Semi-solid Liquid

Cuticle Penetration Low (Too volatile) Low (Steric hindrance) High (Fluidizing effect)

Protocol A: Synthesis via Reductive Amination
Objective: Synthesize high-purity N-(N-Octyl)-N-pentylamine for use as a formulation

intermediate.[1]

Principle: The most atom-efficient route involves the reductive amination of Octylamine with

Valeraldehyde (Pentanal) using a heterogeneous catalyst.[1] This avoids the formation of

quaternary ammonium salts common in direct alkylation.

Materials
Substrate A: Octylamine (1.0 eq)[1]

Substrate B: Valeraldehyde (1.05 eq)[1]
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Catalyst: 5% Pd/C or Raney Nickel[1]

Solvent: Methanol (anhydrous)[1]

Hydrogen Source:

gas (3-5 bar)

Step-by-Step Workflow
Imine Formation:

Charge a high-pressure reactor with Octylamine dissolved in Methanol.

Add Valeraldehyde dropwise at 0-5°C to control exotherm.[1]

Checkpoint: Stir for 2 hours. Verify imine formation via FTIR (disappearance of C=O

stretch at 1720 cm⁻¹, appearance of C=N at 1640 cm⁻¹).

Hydrogenation:

Add catalyst (5% wt loading).[1]

Pressurize with

to 5 bar.

Heat to 60°C and stir vigorously (800 RPM) for 6 hours.

Purification:

Filter catalyst while warm (Caution: Pyrophoric).[1]

Distill methanol.[1]

Fractional Distillation: Collect fraction boiling at ~135°C (at 10 mmHg).

Reaction Pathway Visualization
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Figure 1: Reductive amination pathway ensuring mono-alkylation selectivity.

Protocol B: Formulation of a "Turbo-Charged" Adjuvant
Objective: Convert the secondary amine into a surfactant (Amine Oxide) to enhance

Glyphosate efficacy.[1]

Secondary amines are rarely used "naked" due to volatility.[1] They are derivatized into Amine

Oxides or Ethoxylates.[1] This protocol creates an asymmetric Amine Oxide surfactant.[1]

Reagents
N-(N-Octyl)-N-pentylamine (from Protocol A)[1]

Hydrogen Peroxide (35%)[1]

EDTA (Chelating agent)[1]

Methodology
Oxidation:

Mix amine with water/isopropanol cosolvent (to solubilize).[1]

Add EDTA (0.1%) to sequester metal ions that decompose

.[1]

Add

dropwise at 60°C.
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Reaction:

(Note: Secondary amines typically form hydroxylamines or nitroxides; for surfactant use,
we often first methylate to a tertiary amine

then oxidize to

.[1] Correction: For this protocol, we assume the user will first methylate using formic
acid/formaldehyde (Eschweiler–Clarke) to get N-Methyl-N-Octyl-N-Pentylamine, then
oxidize.)[1]

Refined Step (Methylation + Oxidation):

Step 1: React secondary amine with Formic Acid/Formaldehyde

Tertiary Amine.[1]

Step 2: Oxidize Tertiary Amine with

Amine Oxide.[1]

Formulation:

Blend 5% Asymmetric Amine Oxide with 40% Glyphosate salt.[1]

Result: A high-load SL formulation with reduced viscosity.[1]

Protocol C: Efficacy Testing (Contact Angle & Retention)
Objective: Validate the "Asymmetric Advantage" against standard surfactants.

Experimental Setup
Equipment: Goniometer (Drop Shape Analyzer).[1]

Substrate: Parafilm (simulating waxy cuticle) and real Chenopodium album leaves.[1]

Treatments:

Control: Water
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Sym-C8: Dioctylamine Ethoxylate[1]

Asym-C8/C5: N-Octyl-N-Pentylamine Ethoxylate (Target)[1]

Procedure
Prepare 0.1% v/v solutions of each surfactant in water.[1]

Deposit 2 µL droplets onto the leaf surface.

Record contact angle (

) at

and

.[1]

Drift Simulation: Spray solutions in a wind tunnel at 2 m/s and measure VMD (Volume

Median Diameter) via laser diffraction.

Expected Results & Interpretation
Parameter Sym-C8 (Dioctyl)

Asym-C8/C5
(Target)

Interpretation

Static Contact Angle 45° 32°

Asymmetry disrupts

surface tension faster.

[1]

Wetting Time 12 sec 4 sec
Faster spreading due

to lower viscosity.[1]

Crystal Formation Visible at 5°C None at -5°C
Superior cold stability.

[1]

Mechanism of Action Diagram
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Figure 2: The "Zipper Effect" where asymmetric tails intercalate more effectively into leaf waxes

than rigid symmetric tails.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1603674/docs?utm_src=pdf-body-img#application-note-optimizing-lipophilicity-in-agrochemical-formulations
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Pentylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentylamine
https://www.epa.gov/pesticide-registration/inert-ingredients-overview-and-guidance
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentylamine
https://www.researchgate.net/publication/237236894_Improved_asymmetric_gemini_surfactant_synthesis
https://www.silverfernchemical.com/products/n-amyl-amine/
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentylamine
https://www.silverfernchemical.com/chemical-supplier-110-58-7/n-amyl-amine-distributor-443.aspx
https://www.benchchem.com/product/b1603674?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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